2-Hydroxy-3-iodobenzoic acid
Overview
Description
2-Hydroxy-3-iodobenzoic acid is a useful research compound. Its molecular formula is C7H5IO3 and its molecular weight is 264.02 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
2-Hydroxy-3-iodobenzoic acid is a precursor for creating new recyclable hypervalent iodine reagents. The reagents derived from 3-iodosylbenzoic acid exhibit distinct structural and reactive properties. These reagents can be reduced back to 3-iodobenzoic acid, demonstrating their potential for recyclability in synthesis processes. This property makes them crucial for sustainable chemical practices and cost-effective operations in industrial applications (Yusubov et al., 2008).
Utility in Organic Synthesis
The compound has been shown to be a convenient reagent for the dehydrogenation of tetrahydro-β-carbolines to their aromatic forms under mild conditions. This application is particularly important in the synthesis of complex organic molecules like marine indole alkaloids, demonstrating the compound's role in advancing synthetic organic chemistry (Panarese & Waters, 2010).
Catalytic Applications
This compound is involved in the catalytic synthesis of condensed isoxazole derivatives. This process showcases the compound's utility in facilitating intramolecular oxidative cycloaddition reactions, contributing to the efficient production of polycyclic isoxazole derivatives (Mironova et al., 2022). Furthermore, the compound plays a role in the oxidation of alcohols to aldehydes or ketones, with a focus on improving reactivity through the adjustment of the trans influence with Lewis acids (Jiang et al., 2017).
Broad Synthetic Applications
This compound has been identified as a ubiquitous oxidant in organic synthesis, with a wide array of applications beyond the simple oxidation of alcohols. Its role in uncommon reactivity patterns and novel fields of application underlines its versatility in synthetic organic chemistry (Duschek & Kirsch, 2011).
Mechanism of Action
Target of Action
Related compounds such as 2-iodosobenzoic acid (iba) and 2-iodoxybenzoic acid (ibx) have been used as catalysts and reagents in various reactions . These compounds are known to interact with a variety of molecular targets, facilitating reactions such as decarboxylative alkynylation, decarboxylative acylarylation, oxyalkenylation, oxyarylation, oxidative C–H arylation, C–H hydroxylation, C-H oxidation, ring-opening hydrazination, and asymmetric intramolecular α-cyclopropanation .
Mode of Action
It is known that the iodine atom in the molecule can participate in various chemical reactions, acting as an oxidant . The hydroxy group adjacent to the iodine atom serves as an endogenous ligand, which can facilitate the regeneration of the compound from its precursors .
Biochemical Pathways
It is known that phenolic compounds, which include 2-hydroxy-3-iodobenzoic acid, are synthesized via the shikimate and phenylpropanoid pathways . These pathways are crucial for the biosynthesis of individual phenolic compounds .
Result of Action
It is known that iodine-containing compounds can act as oxidants, facilitating various chemical reactions . These reactions can lead to changes in the structure and function of target molecules, potentially influencing cellular processes.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity can be affected by the presence of water and other solvents . Additionally, the compound’s stability and efficacy can be influenced by temperature, as certain reactions involving the compound can occur under mild conditions of 80 °C or lower temperature .
Biochemical Analysis
Biochemical Properties
It is known that iodinated derivatives of benzoic acid, such as 2-Hydroxy-3-iodobenzoic acid, can exhibit strong reactivity towards nucleophiles, making them useful in substitution reactions .
Molecular Mechanism
It is known that iodinated benzoic acids can participate in various reactions, such as decarboxylative alkynylation, decarboxylative acylarylation, oxyalkenylation, oxyarylation, oxidative C–H arylation, C–H hydroxylation, C-H oxidation, ring-opening hydrazination, and asymmetric intramolecular α-cyclopropanation
Properties
IUPAC Name |
2-hydroxy-3-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJLHEOAOXSHXLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)I)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00487054 |
Source
|
| Record name | 2-Hydroxy-3-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00487054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
520-79-6 |
Source
|
| Record name | 2-Hydroxy-3-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00487054 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-hydroxy-3-iodobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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